Cas no 1711-35-9 (Benzoic acid,4-methyl-, 3-methylphenyl ester)
1711-35-9 structure
Product Name:Benzoic acid,4-methyl-, 3-methylphenyl ester
CAS No:1711-35-9
MF:C15H14O2
MW:226.270464420319
CID:117984
PubChem ID:230518
Update Time:2025-04-18
Benzoic acid,4-methyl-, 3-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methyl-, 3-methylphenyl ester
- Benzyl p-toluate
- CS-0153079
- 1711-35-9
- DS-8198
- Benzoic acid, 4-methyl-, phenylmethyl ester
- p-Toluic acid, benzyl ester
- SCHEMBL9409652
- NSC25467
- Benzyl4-methylbenzoate
- Benzyl 4-methylbenzoate
- NSC-25467
- SCHEMBL6057219
- 5467-99-2
- Benzyl 4-methylbenzoate #
- AKOS003442383
- LNXGEZSXCGDUSD-UHFFFAOYSA-N
- DTXSID90282338
- Benzyl-4-methylbenzoate
- MFCD04347391
- AM83217
-
- Inchi: 1S/C15H14O2/c1-12-7-9-14(10-8-12)15(16)17-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
- InChI Key: LNXGEZSXCGDUSD-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 226.09942
- Monoisotopic Mass: 226.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid,4-methyl-, 3-methylphenyl ester Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
1711-35-9 (Benzoic acid,4-methyl-, 3-methylphenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 10543-12-1(4-(Acetyloxy)-3-methoxybenzoic Acid)
- 93-99-2(Phenyl benzoate)
- 136-36-7(3-Hydroxyphenyl benzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk